Cas no 1416374-24-7 (5-Aminoisothiazole-3-carboxylic acid)
1416374-24-7 structure
Product Name:5-Aminoisothiazole-3-carboxylic acid
CAS No:1416374-24-7
MF:C4H4N2O2S
MW:144.151759147644
CID:2952872
Update Time:2023-08-09
5-Aminoisothiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5 - 氨基异噻唑-3 - 羧酸
- 5-Aminoisothiazole-3-carboxylic acid
- 5-Aminoisothiazole-3-carboxylicacid
-
- Inchi： 1S/C4H4N2O2S/c5-3-1-2(4(7)8)6-9-3/h1H,5H2,(H,7,8)
- InChI Key： ZUQLZDQZGSSWRZ-UHFFFAOYSA-N
- SMILES： S1C(=CC(C(=O)O)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 130
- XLogP3: 0.5
- Topological Polar Surface Area: 104
5-Aminoisothiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A264924-1g |
5-Aminoisothiazole-3-carboxylic acid |
1416374-24-7 | 97% | 1g |
$1639.0 | 2025-02-21 | |
| Alichem | A059004571-1g |
5-Aminoisothiazole-3-carboxylic acid |
1416374-24-7 | 97% | 1g |
2,653.20 USD | 2021-06-01 | |
| Alichem | A059004571-5g |
5-Aminoisothiazole-3-carboxylic acid |
1416374-24-7 | 97% | 5g |
6,210.90 USD | 2021-06-01 | |
| Chemenu | CM503443-1g |
5-Aminoisothiazole-3-carboxylicacid |
1416374-24-7 | 97% | 1g |
$1699 | 2023-02-18 | |
| Enamine | EN300-373741-0.05g |
5-amino-1,2-thiazole-3-carboxylic acid |
1416374-24-7 | 95.0% | 0.05g |
$1669.0 | 2025-03-18 | |
| Enamine | EN300-373741-0.1g |
5-amino-1,2-thiazole-3-carboxylic acid |
1416374-24-7 | 95.0% | 0.1g |
$1748.0 | 2025-03-18 | |
| Enamine | EN300-373741-0.25g |
5-amino-1,2-thiazole-3-carboxylic acid |
1416374-24-7 | 95.0% | 0.25g |
$1828.0 | 2025-03-18 | |
| Enamine | EN300-373741-0.5g |
5-amino-1,2-thiazole-3-carboxylic acid |
1416374-24-7 | 95.0% | 0.5g |
$1907.0 | 2025-03-18 | |
| Enamine | EN300-373741-1.0g |
5-amino-1,2-thiazole-3-carboxylic acid |
1416374-24-7 | 95.0% | 1.0g |
$1987.0 | 2025-03-18 | |
| Enamine | EN300-373741-2.5g |
5-amino-1,2-thiazole-3-carboxylic acid |
1416374-24-7 | 95.0% | 2.5g |
$3893.0 | 2025-03-18 |
5-Aminoisothiazole-3-carboxylic acid Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
1416374-24-7 (5-Aminoisothiazole-3-carboxylic acid) Related Products
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